Cas no 391882-52-3 (Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-)

• Product Name: Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-
• CAS No: 391882-52-3
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 1508201
• Update Time: 2024-08-24

Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H15F3N2/c1-9-10(12(13,14)15)3-2-4-11(9)17-7-5-16-6-8-17/h2-4,16H,5-8H2,1H3
• InChI Key： FOAUOTNKXGVFRU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2C)CCNCC1

Computed Properties

• Exact Mass: 244.11885

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 316.2±42.0 °C(Predicted)
• PSA: 15.27
• pka: 8.88±0.10(Predicted)